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Compound of Interest

Compound Name: PMED-1

Cat. No.: B10975230

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed protocols and application notes for the in vitro assessment of PMED-1, a small-

molecule inhibitor of the Wnt/β-catenin signaling pathway.

PMED-1 exerts its effects by disrupting the crucial interaction between β-catenin and the

CREB-binding protein (CBP), a key transcriptional coactivator. This inhibition leads to the

downregulation of Wnt target gene expression, subsequently impairing cell proliferation and

viability in cancer cells where this pathway is aberrantly active. This document outlines the

methodologies for quantifying the inhibitory activity of PMED-1, assessing its impact on cell

viability, and confirming its mechanism of action.

Data Presentation
The inhibitory activity of PMED-1 is quantified by its half-maximal inhibitory concentration

(IC50), which varies across different cancer cell lines.
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Cell Line Type Cell Line Name PMED-1 IC50 (µM)

Hepatoblastoma HepG2 4.87 - 32[1]

Hepatocellular Carcinoma

(HCC)
Snu-449 4.87 - 32[1]

Hepatocellular Carcinoma

(HCC)
Snu-398 4.87 - 32[1]

Hepatocellular Carcinoma

(HCC)
Huh-7 4.87 - 32[1]

Hepatocellular Carcinoma

(HCC)
Hep3B 4.87 - 32[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Wnt/β-catenin signaling pathway targeted by PMED-1 and

the general experimental workflow for its in vitro evaluation.
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Wnt/β-catenin Signaling Pathway and PMED-1 Inhibition
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Experimental Workflow for PMED-1 In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [PMED-1 In Vitro Assay: Application Notes and Protocols
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10975230/docs#pmed-1-in-vitro-assay-application-
notes-and-protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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